Cas no 3863-59-0 (Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-(phosphonooxy)-, (11b)-)

• Product Name: Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-(phosphonooxy)-, (11b)-
• CAS No: 3863-59-0
• MF: C₂₁H₃₁O₈P
• MW: 442.439808130264
• MDL: MFCD01731840
• CID: 306546
• PubChem ID: 441407
• Update Time: 2025-06-08

Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-(phosphonooxy)-, (11b)- Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-(phosphonooxy)-, (11b)-
• Hydrocortisone 21-(dihydrogen phosphate)
• Hydrocortisone 21-phosphate
• HYDROCORTISONE PHOSPHATE TRIETHYLAMINE, USP STANDARD
• 21-Hydrocortisonephosphoric acid
• Corphos
• Cortisol 21-monophosphate
• Cortisol 21-phosphate
• Cortisol 21-phosphoric acid
• Cortisol phosphate
• Hydrocortisone dihydrogen phosphate
• Hydrocortisone phosphate
• hydrocortisone sodium phosphate
• hydrocortone
• NS00030431
• NSC-529660
• NSC 529660
• {2-[(1R,3aS,3bS,9aR,9bS,10S,11aS)-1,10-dihydroxy-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]-2-oxoethoxy}phosphonic acid
• Hydrocortisone-21-phosphate
• UNII-2Y87E22X71
• EINECS 223-382-2
• AKOS030526802
• CHEBI:68634
• 3863-59-0
• EN300-20176509
• SCHEMBL250125
• 11beta,17,21-Trihydroxypregn-4-ene-3,20-dione 21-(dihydrogen phosphate)
• CORTISOL 21-(PHOSPHATE)
• PREGN-4-ENE-3,20-DIONE, 11,17-DIHYDROXY-21-(PHOSPHONOOXY)-
• CS-4759
• Pregn-4-ene-3,20-dione, 11,17-dihydroxy-21-(phosphonooxy)-, (11.beta.)-
• Hydrocortisone (phosphate)
• DTXSID7048160
• (11beta)-11,17-dihydroxy-3,20-dioxopregn-4-en-21-yl dihydrogen phosphate
• CORTISOL, 21-(DIHYDROGEN PHOSPHATE)
• Hydrocortisone 21-phosphate;Cortisol 21-phosphate
• Pregn-4-ene-3,20-dione, 11,17-dihydroxy-21-(phosphonooxy)-, (11-beta)-
• Cortisol, phosphate (salt)
• CHEMBL1641
• HY-B1155
• [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxo-ethyl] dihydrogen phosphate
• CORTISOL 21-(DIHYDROGEN PHOSPHATE)
• 2Y87E22X71
• Hydrocortisone cortisol 21-(dihydrogen phosphate)
• Q27137061
• 6000-74-4
• DB14542
• [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] dihydrogen phosphate
• DA-64316

• MDL： MFCD01731840
• Inchi： 1S/C21H31O8P/c1-19-7-5-13(22)9-12(19)3-4-14-15-6-8-21(25,17(24)11-29-30(26,27)28)20(15,2)10-16(23)18(14)19/h9,14-16,18,23,25H,3-8,10-11H2,1-2H3,(H2,26,27,28)/t14-,15-,16-,18+,19-,20-,21-/m0/s1
• InChI Key： BGSOJVFOEQLVMH-VWUMJDOOSA-N
• SMILES： P(=O)(O)(O)OCC([C@]1(CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O)O)=O

Computed Properties

• Exact Mass: 442.17573
• Monoisotopic Mass: 442.17565494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 848
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 141.36
• LogP: 1.89860

Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-(phosphonooxy)-, (11b)- Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives

Additional information on Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-(phosphonooxy)-, (11b)-

Research Briefing on Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-(phosphonooxy)-, (11b)- (CAS: 3863-59-0)

Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-(phosphonooxy)-, (11b)- (CAS: 3863-59-0) is a synthetic corticosteroid derivative with significant therapeutic potential in the fields of inflammation, immunology, and endocrinology. This compound, structurally related to cortisol, has been the subject of recent research due to its unique phosphonooxy modification, which enhances its bioavailability and pharmacological properties. The following briefing synthesizes the latest findings on this compound, focusing on its mechanisms of action, therapeutic applications, and recent advancements in synthesis and formulation.

Recent studies have highlighted the role of Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-(phosphonooxy)-, (11b)- in modulating glucocorticoid receptor (GR) activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the phosphonooxy group at the 21-position significantly improves the compound's binding affinity to GR, leading to enhanced anti-inflammatory effects compared to traditional corticosteroids. This modification also reduces off-target effects, such as mineralocorticoid receptor activation, thereby minimizing adverse outcomes like hypertension and electrolyte imbalance.

In addition to its receptor interactions, the compound's pharmacokinetic profile has been a focal point of research. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that the phosphonooxy group facilitates rapid cellular uptake and prolonged intracellular retention, making it particularly suitable for topical and injectable formulations. This study also reported a 40% increase in half-life compared to hydrocortisone, suggesting potential for less frequent dosing in chronic conditions like rheumatoid arthritis and psoriasis.

Advancements in synthetic methodologies for 3863-59-0 have also been reported. A team at MIT developed a novel enzymatic phosphorylation process in 2023, achieving a 75% yield improvement over traditional chemical synthesis routes. This innovation not only enhances scalability but also reduces the environmental footprint of production, addressing key challenges in industrial manufacturing. The study, published in ACS Catalysis, emphasized the role of engineered phosphatases in achieving regioselective phosphorylation at the 21-position.

Clinical applications of this compound are currently under investigation in Phase II trials for severe asthma and atopic dermatitis. Preliminary data presented at the 2024 American Academy of Allergy, Asthma & Immunology meeting showed a 60% reduction in exacerbation rates compared to standard corticosteroid therapy, with no significant adrenal suppression observed. These findings position 3863-59-0 as a promising candidate for next-generation steroid therapies with improved safety profiles.

Future research directions include exploring the compound's potential in neuroinflammatory conditions and cancer immunotherapy. Early in vitro studies suggest unique immunomodulatory effects on microglial cells, while its ability to potentiate PD-1 inhibitor activity in melanoma models was reported in a recent Nature Communications paper (2024). These diverse applications underscore the compound's versatility and the need for continued investigation into its molecular mechanisms and therapeutic potential.